3-(1-Aminopentan-2-yl)oxan-3-ol
Description
3-(1-Aminopentan-2-yl)oxan-3-ol is a bicyclic amino alcohol compound characterized by a five-membered oxane (tetrahydropyran) ring substituted with an aminopentyl side chain at the 3-position.
Properties
Molecular Formula |
C10H21NO2 |
|---|---|
Molecular Weight |
187.28 g/mol |
IUPAC Name |
3-(1-aminopentan-2-yl)oxan-3-ol |
InChI |
InChI=1S/C10H21NO2/c1-2-4-9(7-11)10(12)5-3-6-13-8-10/h9,12H,2-8,11H2,1H3 |
InChI Key |
UODSOWNLQVXWGO-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(CN)C1(CCCOC1)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(1-Aminopentan-2-yl)oxan-3-ol typically involves the reaction of 1-aminopentan-2-ol with an appropriate oxane precursor under controlled conditions. The reaction conditions often include the use of catalysts and solvents to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of 3-(1-Aminopentan-2-yl)oxan-3-ol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the compound .
Chemical Reactions Analysis
Types of Reactions
3-(1-Aminopentan-2-yl)oxan-3-ol can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The amino group can participate in substitution reactions with various reagents.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .
Scientific Research Applications
3-(1-Aminopentan-2-yl)oxan-3-ol has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Investigated for its potential role in biological processes and interactions.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(1-Aminopentan-2-yl)oxan-3-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Structural Analogues and Key Features
Table 1: Structural and Physicochemical Comparison
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Key Structural Features | Purity/Notes |
|---|---|---|---|---|---|
| 3-(1-Aminopentan-2-yl)oxan-3-ol | C₁₀H₂₁NO₂ | 187.28 | Not Provided | Oxane ring, pentyl-amine substituent at C3 | Discontinued (CymitQuimica) |
| 3-(1-Aminopentan-2-yl)piperidin-3-ol | C₁₀H₂₁NO | 171.29 | Not Provided | Piperidine ring (6-membered), pentyl-amine at C3 | Discontinued (CymitQuimica) |
| 3-(1-Aminoethyl)oxan-3-ol | C₇H₁₅NO₂ | 145.20 | 1779709-49-7 | Oxane ring, ethyl-amine substituent at C3 | Out of stock (No purity data) |
| (3R,4R)-4-(Hydroxymethyl)oxan-3-ol | C₆H₁₂O₃ | 132.16 | 1903826-84-5 | Oxane ring, hydroxymethyl substituent at C4 | ≥95% purity, crystalline solid |
| 2-(Oxetoxan-2-yl)acetic acid | C₅H₈O₃ | 116.12 | 1416271-20-9 | Oxetane ring (4-membered), acetic acid substituent | Catalogued (Shigematsu Trade) |
Functional and Application-Based Comparisons
(a) Ring Size and Substituent Effects
- Oxane vs. Piperidine derivatives are often more lipophilic, which may enhance membrane permeability in drug candidates .
- Aminopentyl vs.
(c) Pharmaceutical Potential
- (3R,4R)-4-(Hydroxymethyl)oxan-3-ol, a structurally related oxane derivative, is explicitly noted for its role in drug synthesis and material science due to its stereochemical purity and hydroxyl functionality . This suggests that 3-(1-Aminopentan-2-yl)oxan-3-ol could similarly serve as a chiral building block in asymmetric synthesis.
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